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Compound of Interest

Compound Name: Methylene blue (trihydrate)

Cat. No.: B13138519 Get Quote

An In-Depth Technical Guide to the Solubility of Methylene Blue (Trihydrate) in Water and

Ethanol

Introduction
Methylene blue, chemically known as methylthioninium chloride, is a cationic thiazine dye with

a history of use in a broad spectrum of scientific and medical applications.[1] In its common

solid form, it exists as a dark green crystalline powder with a bronze-like luster, often as a

trihydrate (C₁₆H₁₈ClN₃S·3H₂O).[2][3][4][5] Its utility spans from a biological stain in histology

and microbiology to a redox indicator and a therapeutic agent for conditions like

methemoglobinemia and cyanide poisoning.[2][4] For researchers, scientists, and drug

development professionals, a thorough understanding of its solubility characteristics in

common laboratory solvents is fundamental for the preparation of stock solutions, experimental

design, and formulation development. This guide provides a detailed overview of the solubility

of methylene blue (trihydrate) in water and ethanol, supported by experimental protocols and

a visualization of its key pharmacodynamic pathway.

Quantitative Solubility Data
The solubility of methylene blue (trihydrate) is dependent on the solvent and the temperature.

The following tables summarize the reported solubility data in water and ethanol from various

sources.
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Table 1: Solubility of Methylene Blue (Trihydrate) in
Water

Solubility Value Temperature (°C) Source Citation

4 g / 100 mL Not Specified [2][3][6]

40 g / L 20 [7]

4.36 g / 100 mL 25 [1][7]

43.6 g / L 25 [8]

4.36 g / 100 g 20 [9]

Table 2: Solubility of Methylene Blue (Trihydrate) in
Ethanol

Solubility Value Temperature (°C) Notes Source Citation

~1.54 g / 100 mL Room Temperature
Calculated from 1:65

g/mL ratio
[7]

1.3 g / 100 g 20 [9]

~3.3 mg / mL Not Specified [7][10]

Sparingly Soluble Not Specified Qualitative description [2][8]

Experimental Protocol for Solubility Determination
A reliable and widely accepted method for determining the solubility of a compound like

methylene blue is the shake-flask technique.[7] This method establishes the equilibrium

solubility of a solute in a solvent at a controlled temperature.

Objective
To determine the equilibrium solubility of methylene blue (trihydrate) in a specified solvent

(e.g., water, ethanol) at a constant temperature.

Materials
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Methylene Blue (trihydrate) powder

Solvent of interest (e.g., deionized water, absolute ethanol)

Analytical balance

Temperature-controlled orbital shaker or incubator

Centrifuge

Chemically inert syringe filters (e.g., PTFE)

Volumetric flasks and pipettes

UV-Vis Spectrophotometer

Cuvettes

Methodology
Preparation of Standard Solutions: A series of standard solutions of methylene blue with

known concentrations are prepared in the selected solvent.

Generation of Calibration Curve: The absorbance of each standard solution is measured at

methylene blue's maximum absorbance wavelength (λmax, ~665 nm) using a UV-Vis

spectrophotometer. A calibration curve of absorbance versus concentration is then plotted.

Preparation of a Saturated Solution: An excess amount of methylene blue powder is added

to a known volume of the solvent in a sealed container (e.g., a glass vial). The presence of

undissolved solid is crucial to ensure that the solution reaches saturation.[7]

Equilibration: The container is placed in a temperature-controlled shaker and agitated for a

sufficient period (e.g., 24-48 hours) to allow the solution to reach equilibrium.[7]

Phase Separation: After the equilibration period, the container is allowed to stand to let the

excess solid settle.[7] To further separate the solid and liquid phases, the solution is

centrifuged.[7]
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Filtration: The supernatant is carefully withdrawn and filtered through a syringe filter to

remove any remaining undissolved micro-particles.[7]

Quantification: The filtered saturated solution is accurately diluted to bring its concentration

within the linear range of the previously generated calibration curve. The absorbance of this

diluted sample is then measured.

Calculation: Using the equation from the calibration curve, the concentration of the diluted

sample is determined. This value is then used to calculate the concentration of the original,

undiluted saturated solution, which represents the solubility.

Data Reporting
The final solubility should be expressed in standard units such as g/L, mg/mL, or mol/L, with

the specific temperature clearly stated.[7]
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Solubility Determination Workflow
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Caption: Workflow for determining dye solubility using the shake-flask method.

Methylene Blue Pharmacodynamics:
Methemoglobin Reduction
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Methylene blue is the primary antidote for methemoglobinemia, a condition where hemoglobin

is oxidized to methemoglobin (MetHb), rendering it unable to transport oxygen.[4][11] The

therapeutic action of methylene blue relies on the pentose phosphate pathway (PPP) within

erythrocytes.[11][12] In this pathway, NADPH acts as an electron donor to reduce methylene

blue into its colorless form, leukomethylene blue.[11] Leukomethylene blue then non-

enzymatically reduces MetHb (Fe³⁺) back to functional hemoglobin (Fe²⁺), while being re-

oxidized to methylene blue, thus acting as a catalytic intermediate.[11]
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Methylene Blue Pathway for Methemoglobin Reduction
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Caption: The cyclical redox mechanism of methylene blue in treating methemoglobinemia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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